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Compound of Interest

Compound Name:
N-Acetyl-S-phenyl-DL-cysteine-

3,3-d2

Cat. No.: B12392840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the deuterium-labeled form of N-Acetyl-S-phenyl-

DL-cysteine, also known as S-phenylmercapturic acid (SPMA). SPMA is a critical urinary

biomarker for assessing exposure to benzene, a widespread environmental and industrial

pollutant. The deuterated analog serves as an invaluable internal standard for precise

quantification in various analytical methodologies, including those utilizing mass spectrometry.

This technical guide provides an in-depth overview of the compound's properties, synthesis,

analytical protocols, and its role in metabolic pathways.

Core Data Summary
A specific CAS (Chemical Abstracts Service) number for N-Acetyl-S-phenyl-DL-cysteine-3,3-
d2 is not consistently available across chemical suppliers; it is often listed as "Not Available" or

"N/A".[1][2] However, the CAS number for the unlabeled parent compound, N-Acetyl-S-phenyl-

DL-cysteine, is 20640-68-0.[2][3]

Physical and Chemical Properties
The following tables summarize the key quantitative data for both the deuterated and non-

deuterated forms of N-Acetyl-S-phenyl-cysteine.
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Property
N-Acetyl-S-phenyl-DL-
cysteine-3,3-d2

Reference(s)

Molecular Formula C₁₁H₁₁D₂NO₃S [1]

Molecular Weight 241.3 g/mol [1][2]

Isotopic Enrichment ≥99 atom % D [2][3]

Appearance Typically a solid

Storage Conditions

Store at room temperature or

2-8°C, protected from light and

moisture.

[2][4]

Property
N-Acetyl-S-phenyl-L-
cysteine (Non-deuterated)

Reference(s)

Molecular Formula C₁₁H₁₃NO₃S [5]

Molecular Weight 239.29 g/mol [5]

Appearance White crystalline solid

Assay (HPLC) ≥98.0% [5]

Optical Activity
[α]/D -25.0±2.0°, c = 1 in

ethanol
[5]

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 5 mg/ml
[6]

λmax 254 nm [6]

Metabolic Pathway of Benzene to S-
Phenylmercapturic Acid (SPMA)
N-Acetyl-S-phenyl-cysteine is not a signaling molecule but rather the end-product of a major

detoxification pathway for benzene. The biotransformation of benzene into SPMA is a multi-

step process initiated in the liver.
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Oxidation: Benzene is first oxidized by cytochrome P450 enzymes to form benzene oxide, a

reactive epoxide.

Glutathione Conjugation: Benzene oxide is then conjugated with glutathione (GSH), a

reaction catalyzed by glutathione S-transferases (GSTs).

Enzymatic Cleavage: The resulting glutathione conjugate undergoes sequential enzymatic

cleavage of the glutamate and glycine residues, leaving the cysteine conjugate.

N-Acetylation: Finally, the cysteine conjugate is N-acetylated by N-acetyltransferase to form

S-phenylmercapturic acid (SPMA), which is then excreted in the urine.

This metabolic pathway is crucial for detoxifying benzene and its reactive intermediates. The

level of SPMA in urine is a direct indicator of benzene exposure.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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